Cas no 892009-19-7 (N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxy-N-(propan-2-yl)acetamide)

• Product Name: N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxy-N-(propan-2-yl)acetamide
• CAS No: 892009-19-7
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 6127346
• PubChem ID: 16483736
• Update Time: 2025-06-25

N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxy-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxy-N-(propan-2-yl)acetamide
• Acetamide, N-(1-methylethyl)-N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenoxy-
• N-Isopropyl-2-phenoxy-N-((3-p-tolyl-1,2,4-oxadiazol-5-yl)methyl)acetamide
• SCHEMBL15504803
• AKOS001824754
• SR-01000097536-1
• SR-01000097536
• 892009-19-7
• CHEMBL2346837
• EN300-37440232
• COLAGDQUVSYLHM-UHFFFAOYSA-N

• Inchi： 1S/C21H23N3O3/c1-15(2)24(20(25)14-26-18-7-5-4-6-8-18)13-19-22-21(23-27-19)17-11-9-16(3)10-12-17/h4-12,15H,13-14H2,1-3H3
• InChI Key： COLAGDQUVSYLHM-UHFFFAOYSA-N
• SMILES： C(N(C(C)C)CC1ON=C(C2=CC=C(C)C=C2)N=1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 365.17394160g/mol
• Monoisotopic Mass: 365.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 543.3±60.0 °C(Predicted)
• pka: -1.39±0.70(Predicted)

Additional information on N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxy-N-(propan-2-yl)acetamide

Professional Introduction to Compound with CAS No. 892009-19-7 and Product Name: N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxy-N-(propan-2-yl)acetamide

N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxy-N-(propan-2-yl)acetamide, a compound with the CAS number 892009-19-7, represents a significant advancement in the field of chemical pharmaceuticals. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a 1,2,4-oxadiazole core, which is a heterocyclic structure known for its broad spectrum of biological activities. The presence of a 4-methylphenyl group further enhances its pharmacological profile by contributing to lipophilicity and metabolic stability.

The synthesis and characterization of N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxy-N-(propan-2-yl)acetamide have been meticulously conducted to ensure high purity and yield. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy have been employed to confirm the structural integrity of the compound. These analytical methods provide detailed insights into the molecular structure, including the connectivity of atoms and the presence of functional groups.

In recent years, there has been a growing interest in 1,2,4-oxadiazole-based compounds due to their demonstrated efficacy in various therapeutic areas. The oxadiazole ring system is known for its ability to modulate biological pathways by interacting with specific targets. For instance, studies have shown that oxadiazole derivatives exhibit anti-inflammatory, antimicrobial, and antitumor properties. The incorporation of a 4-methylphenyl group in N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxy-N-(propan-2-yl)acetamide not only enhances its binding affinity but also improves its pharmacokinetic profile.

The phenoxyacetic acid moiety in the compound's structure is another critical feature that contributes to its biological activity. Phenoxyacetic acids are well-known for their role as signaling molecules and have been extensively studied for their effects on metabolic pathways. In particular, they have shown promise in the development of drugs targeting obesity and diabetes by modulating lipid metabolism. The presence of a propan-2-yl group further extends the compound's potential therapeutic applications by influencing its solubility and bioavailability.

Recent research has highlighted the importance of structure-activity relationships (SARs) in the design of novel pharmaceutical compounds. N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxy-N-(propan-2-yl)acetamide exemplifies this principle by demonstrating how modifications in its molecular structure can significantly impact its biological activity. For instance, studies have shown that slight alterations in the position or type of substituents can lead to changes in potency and selectivity. This underscores the need for rigorous computational modeling and experimental validation to optimize drug candidates.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals due to its ability to interact with biological targets in pests and weeds. Additionally, its structural features make it a valuable scaffold for designing novel materials with specific properties. For example, it can be used as a precursor in the synthesis of polymers with enhanced thermal stability or mechanical strength.

In conclusion, N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxy-N-(propan-2-y acetamide is a multifaceted compound with significant potential in various fields. Its unique structural features and demonstrated biological activity make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic interventions and material science innovations.